Cas no 2680790-42-3 (Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 2680790-42-3
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 5624148
• PubChem ID: 165922559
• Update Time: 2025-09-23

Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298040
• benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate
• 2680790-42-3
• Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate

• Inchi： 1S/C18H19ClN2O3/c19-15-6-7-17(22)16(12-15)20-8-10-21(11-9-20)18(23)24-13-14-4-2-1-3-5-14/h1-7,12,22H,8-11,13H2
• InChI Key： NKIAWYNNTQLDAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2680790-42-3)

Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2680790-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine-carboxylate backbone and chloro-hydroxyphenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and receptor modulation.

The growing demand for high-purity intermediates in drug development has placed compounds like Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate at the forefront of modern medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, as researchers leverage machine learning to predict its interactions with biological targets. This aligns with the increasing popularity of search queries such as "piperazine derivatives in drug design" and "CAS 2680790-42-3 applications", reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate exemplifies the convergence of green chemistry principles and efficient catalytic processes. Its production often involves palladium-catalyzed coupling reactions or microwave-assisted synthesis, techniques frequently searched by organic chemists optimizing scalable methodologies. The compound's benzyl-protected carboxylate group offers stability during multi-step syntheses, a feature highly valued in the development of peptide mimetics and small-molecule inhibitors.

In analytical applications, CAS 2680790-42-3 presents distinct challenges and opportunities for chromatographic separation and spectroscopic characterization. Advanced techniques like UHPLC-MS and 2D-NMR are often employed to verify its purity and structural integrity, topics frequently explored in academic forums and search engines. The compound's UV-active phenolic group makes it particularly suitable for high-throughput screening assays, addressing the pharmaceutical industry's need for rapid compound profiling.

The pharmacological potential of Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate stems from its ability to interact with serotonergic and dopaminergic systems, as suggested by its structural similarity to known neurotransmitter analogs. This has led to its inclusion in virtual screening libraries for neurological drug candidates, coinciding with rising public interest in mental health therapeutics and neurodegenerative disease research. Such applications are frequently queried in scientific databases, underscoring the compound's translational significance.

Quality control standards for CAS 2680790-42-3 typically require ≥98% HPLC purity with stringent limits on heavy metal contaminants and residual solvents. These specifications align with current Good Manufacturing Practice (cGMP) requirements for pharmaceutical intermediates, a topic of perpetual relevance in regulatory discussions and industry searches. The compound's crystalline form and solubility profile are also critical parameters investigated during preformulation studies for potential drug products.

Emerging research directions for Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate include its potential role in targeted drug delivery systems and bioconjugation strategies. The compound's hydroxyl group provides an attachment point for PEGylation or prodrug derivatization, techniques increasingly searched in connection with precision medicine approaches. This positions the molecule at the intersection of traditional medicinal chemistry and innovative therapeutic modalities.

From a commercial perspective, the global market for specialty chemical intermediates like CAS 2680790-42-3 continues to expand, driven by pharmaceutical outsourcing trends and contract research organization (CRO) growth. Procurement inquiries often focus on bulk synthesis capabilities and regulatory documentation, reflecting the compound's transition from research-scale to development-scale applications. Storage recommendations typically emphasize protection from light degradation and moisture absorption to maintain stability.

In conclusion, Benzyl 4-(5-chloro-2-hydroxyphenyl)piperazine-1-carboxylate represents a multifaceted compound with substantial scientific and commercial value. Its applications span from basic research to applied pharmaceutical development, addressing numerous contemporary challenges in drug discovery pipelines. As research into piperazine-based therapeutics advances, this compound will likely maintain its position as a valuable tool for medicinal chemists and pharmacologists worldwide.